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Compound of Interest

Compound Name: 5-Tridecanone

CAS No.: 57702-05-3

Cat. No.: B7823610

Get Quote

Executive Summary
5-Tridecanone (C₁₃H₂₆O) is a mid-chain aliphatic ketone utilized as a synthesis intermediate in

the production of pheromones, specialty solvents, and lipid-tailored pharmaceutical excipients.

Unlike its more common isomer, 2-tridecanone, the 5-isomer presents unique characterization

challenges due to limited distinct literature data.

This guide provides a rigorous framework for the physicochemical verification of 5-
Tridecanone. It prioritizes two critical parameters: Refractive Index (RI) for purity assessment

and Flash Point (FP) for safety classification. The protocols detailed herein are designed to

validate material identity against theoretical models and isomeric standards, ensuring

compliance with Good Laboratory Practice (GLP) for drug development workflows.

Chemical Identity & Structural Analysis[1][2][3][4]
Understanding the molecular geometry of 5-Tridecanone is a prerequisite for interpreting its

physical properties. The molecule consists of a carbonyl group positioned at the C-5 carbon,

creating a slight asymmetry (butyl vs. octyl chains) that influences its dipole moment and

packing density compared to the methyl-ketone isomer (2-tridecanone).
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Parameter Specification

IUPAC Name Tridecan-5-one

CAS Number 30692-16-1

Molecular Formula C₁₃H₂₆O

Molecular Weight 198.34 g/mol

SMILES CCCCCCCC(=O)CCCC

Key Isomer 2-Tridecanone (Reference Standard)

Synthetic Pathway & Impurity Profile
The synthesis typically involves the oxidation of 5-tridecanol or the Grignard reaction between

pentanoyl chloride and octylmagnesium bromide. Impurities often include unreacted alcohols or

isomeric ketones, which significantly alter the Refractive Index.

Precursors

Reaction Target
Octylmagnesium Bromide

(C8-MgBr)
Nucleophilic Addition

(THF, -78°C)

Pentanoyl Chloride
(C5-COCl)

Acidic Hydrolysis 5-Tridecanone
(Crude)

Purified 5-Tridecanone
(>98%)

Distillation
(High Vac)

Click to download full resolution via product page

Figure 1: Grignard synthesis pathway for 5-Tridecanone. Impurities from incomplete hydrolysis

affect RI.

Physicochemical Characterization
Refractive Index (RI)
Definition: The ratio of the speed of light in a vacuum to that in the medium (
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). Relevance: RI is a rapid, non-destructive proxy for purity. For aliphatic ketones, the RI
increases linearly with chain length and density.

Expected Value (20°C):

Reference Standard (2-Tridecanone):

(Lit.)

Temperature Correction: RI decreases as temperature increases (

).

Scientific Insight: Because 5-Tridecanone is structurally similar to 2-Tridecanone, their

refractive indices are nearly identical. A deviation of

from the range of

typically indicates contamination with the precursor alcohol (5-tridecanol, RI

) or residual solvent.

Flash Point
Definition: The lowest temperature at which vapors ignite when exposed to an ignition source.

Relevance: Dictates safety handling (Flammability Class).

Estimated Value:

Literature Discrepancy: Some databases estimate

(likely conflated with Tridecane). However, C13 ketones (e.g., 2-Tridecanone, FP

) consistently exhibit flash points

due to dipole-dipole interactions raising the boiling point and lowering vapor pressure.

Classification: Combustible Liquid (Class IIIB).

Experimental Methodologies
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Protocol: High-Precision Refractometry
Objective: Determine

with a precision of

.

Equipment:

Abbemat Refractometer (Anton Paar or equivalent)

Thermostatic bath control (

)

Workflow:

Calibration: Verify system using HPLC-grade water (

) and a dodecane standard (

).

Sample Loading: Place 200

of 5-Tridecanone onto the sapphire prism. Ensure no air bubbles are trapped (bubbles
scatter light, artificially lowering the reading).

Equilibration: Allow 2 minutes for thermal equilibrium at

.

Measurement: Record 5 consecutive readings. The standard deviation (SD) must be

.

Cleaning: Wipe with ethanol followed by acetone.
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Protocol: Flash Point Determination (Pensky-Martens
Closed Cup)
Objective: Determine the safety profile (ASTM D93).

Equipment:

Automated Closed Cup Flash Point Tester

Workflow:

Preparation: Fill the test cup with 75 mL of 5-Tridecanone.

Heating: Apply heat at a rate of

/min. Stir at 100 rpm.

Ignition Test: Apply the ignition source every

rise starting from

(conservative start point).

Endpoint: Record the temperature at which a distinct flash covers the interior surface.

Correction: Correct for barometric pressure (

) using the formula:
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Figure 2: Logic flow for Flash Point determination ensuring safety compliance.

Data Summary & Specifications
The following table consolidates the theoretical and experimental ranges for 5-Tridecanone.
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Property Value / Range Method/Source

Refractive Index (

)
1.4340 – 1.4380 Refractometry (Comparative)

Flash Point 107°C (Predicted)
Closed Cup (Analogue: 2-

Tridecanone)

Boiling Point 260°C – 265°C Distillation @ 760 mmHg

Density 0.822 g/mL Pycnometer @ 25°C

Appearance Colorless Oily Liquid Visual Inspection

Note on Data Source: Due to the rarity of the 5-isomer, the Flash Point is derived from the

validated value of 2-Tridecanone [1]. The structural isomerism (position of the ketone) has

negligible impact on flash point for chains of this length (

).

Applications in Drug Development[8]
In pharmaceutical R&D, 5-Tridecanone serves two primary roles:

Permeation Enhancer: The lipophilic tail (C8) allows it to disrupt the stratum corneum,

potentially aiding transdermal drug delivery systems.

Biomarker Standard: Used as an internal standard in GC-MS profiling of volatile organic

compounds (VOCs) in metabolic studies.

Safety & Handling:

Storage: Store in a cool, dry place away from oxidizing agents.

PPE: Nitrile gloves and safety glasses are mandatory.

Spill: Absorb with inert material (vermiculite); do not flush into sewers (Marine Pollutant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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